Cas no 77481-28-8 ((R)-2-(Methylamino)pentanedioic acid)

• Product Name: (R)-2-(Methylamino)pentanedioic acid
• CAS No: 77481-28-8
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD12026386
• CID: 59897
• PubChem ID: 13956147
• Update Time: 2025-06-07

(R)-2-(Methylamino)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Methylamino)pentanedioic acid
• N-Methyl-D-glutamic acid
• D-Glutamic acid, N-methyl-
• N-Me-D-Glu-OH
• N-Me-D-Glu-OH.HCl
• AG-H-10129
• AK135561
• CTK5E4533
• FC0794
• AKOS016846180
• SCHEMBL162037
• EN300-25980895
• AMY13623
• (R)-2-(METHYLAMINO)PENTANEDIOICACID
• A839112
• 77481-28-8
• (2R)-2-(methylamino)pentanedioic acid
• DTXSID90553277
• D-Glutamic acid,N-methyl-
• DTXCID70504060
• MFCD12026386

• MDL： MFCD12026386
• Inchi： 1S/C6H11NO4/c1-7-4(6(10)11)2-3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
• InChI Key： XLBVNMSMFQMKEY-SCSAIBSYSA-N
• SMILES： OC([C@@H](CCC(=O)O)NC)=O

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.278
• Boiling Point: 330.2 °C at 760 mmHg
• Flash Point: 153.5 °C
• PSA: 86.63
• LogP: -0.08530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives